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Compound of Interest

Compound Name: Methyldichlorosilane

Cat. No.: B044661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective

handling of anhydrous methyldichlorosilane (MDCS). Given its highly reactive, flammable,

and corrosive nature, strict adherence to these procedures is crucial to ensure personnel safety

and experimental success.

Introduction to Methyldichlorosilane
Methyldichlorosilane (CH₃SiHCl₂) is a volatile, colorless liquid with a pungent odor.[1] It is a

key intermediate in the synthesis of silicones and other organosilicon compounds.[2][3] Its high

reactivity stems from the presence of both Si-H and Si-Cl bonds, making it a versatile reagent

but also demanding careful handling under anhydrous and inert conditions.[4]

Safety Precautions and Hazard Mitigation
Methyldichlorosilane is a hazardous substance that requires stringent safety measures. It is

highly flammable, corrosive, and reacts violently with water.[5]

Primary Hazards:

Flammability: MDCS is highly flammable with a low flash point and wide explosive limits in

air. Vapors can travel to an ignition source and flash back.[5]
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Water Reactivity: It reacts violently with water, including atmospheric moisture, to produce

flammable hydrogen gas and corrosive hydrogen chloride (HCl) gas.[5] This reaction is

highly exothermic.

Corrosivity: The compound and its hydrolysis product, HCl, are corrosive to the skin, eyes,

and respiratory tract, causing severe burns.[6]

Toxicity: Inhalation of vapors can cause severe respiratory irritation and pulmonary edema,

which can be fatal.[6]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Skin Protection: A flame-retardant lab coat, apron, and full-length pants should be worn.

Neoprene or nitrile rubber gloves are recommended, and it is advisable to wear two pairs.[7]

Respiratory Protection: All manipulations must be performed in a certified chemical fume

hood. For emergency situations, a self-contained breathing apparatus (SCBA) is necessary.

Engineering Controls:

Chemical Fume Hood: All work with MDCS must be conducted in a well-ventilated chemical

fume hood.

Inert Atmosphere: A Schlenk line or an inert atmosphere glovebox is required to handle

MDCS and prevent contact with air and moisture.

Fire Safety: A Class B dry chemical fire extinguisher (e.g., soda ash, lime, or sand) must be

readily available. DO NOT USE WATER or foam extinguishers on MDCS fires.[5]

Spill Kit: A spill kit containing an inert absorbent material (e.g., sand or dry earth), and non-

sparking tools for cleanup should be accessible.

Quantitative Data Summary
The following tables summarize the key physical, chemical, and safety data for

methyldichlorosilane.
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Table 1: Physical and Chemical Properties of Methyldichlorosilane

Property Value Reference(s)

Molecular Formula CH₃SiHCl₂ [1]

Molecular Weight 115.03 g/mol [1]

Appearance
Colorless, fuming liquid with a

pungent odor
[1]

Boiling Point 41 °C (106 °F) [1]

Melting Point -93 °C (-135 °F) [5]

Flash Point -26 °C (-14 °F) [5]

Autoignition Temperature >300 °C (>572 °F) [5]

Vapor Pressure 353 mmHg at 20 °C [1]

Density 1.105 g/cm³ at 25 °C [1]

Table 2: Safety and Hazard Data for Methyldichlorosilane

Parameter Value Reference(s)

UN Number 1242 [1]

Hazard Class

4.3 (Dangerous when wet), 3

(Flammable liquid), 8

(Corrosive)

[5]

Packing Group I [5]

Explosive Limits in Air 6 - 55 % by volume [5]

Incompatible Materials

Water, alcohols, strong

oxidizing agents, strong acids,

and strong bases

[6]

Hazardous Decomposition

Products

Hydrogen chloride, hydrogen

gas, phosgene (in case of fire)
[6]
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Table 3: Recommended Materials for Experimental Setup

Component
Recommended
Material(s)

Rationale Reference(s)

Reaction

Vessel/Glassware

Borosilicate Glass

(Pyrex®, Kimax®)

High resistance to

chemical attack by

acids, including HCl.

[8][9]

Tubing for Transfers PTFE (Teflon®)

Excellent chemical

inertness to a wide

range of chemicals,

including MDCS and

HCl.

[10][11][12]

Syringes

Gas-tight glass

syringes with PTFE-

tipped plungers

Ensures an airtight

seal and chemical

resistance.

Needles Stainless steel

Generally good

resistance for

transfers.

Stopcock Grease

Hydrocarbon-based

grease (for general

Schlenk line use,

avoid contact with

MDCS) or Fluorinated

grease (for direct

contact)

Fluorinated grease

offers superior

chemical resistance.

Septa
PTFE-faced silicone

septa

The PTFE face

provides a chemically

resistant barrier.

Experimental Protocols
The following protocols outline the setup and procedures for handling anhydrous

methyldichlorosilane using a Schlenk line. These procedures can be adapted for use in an
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inert atmosphere glovebox.

Schlenk Line Setup and Preparation
A Schlenk line is essential for creating and maintaining an inert atmosphere, which is critical for

handling MDCS.

Protocol 4.1.1: Preparing the Schlenk Line

Inspect Glassware: Before use, thoroughly inspect all glassware for cracks or defects.

Drying Glassware: Oven-dry all glassware (e.g., round-bottom flasks, dropping funnels) at

>120 °C for at least 4 hours to remove any adsorbed water.

Assembly: Assemble the hot glassware on the Schlenk line while flushing with a stream of

inert gas (Nitrogen or Argon).

Greasing Joints: Lightly grease all ground glass joints to ensure a good seal.

Purging the System: Perform at least three vacuum/inert gas backfill cycles on the

assembled apparatus to remove atmospheric air and moisture. Each cycle should involve

evacuating the system to a low pressure (<1 mmHg) and then refilling with the inert gas.
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Glassware Preparation Apparatus Assembly

Inerting the System

Inspect Glassware for Defects Oven-Dry Glassware (>120°C, >4h) Assemble Hot Glassware on Schlenk Line Grease Ground Glass Joints Evacuate to <1 mmHg

Backfill with Inert Gas

Repeat 3x
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Reaction Setup

Reaction Work-up

Prepare Schlenk Flask under Inert Gas

Add Alcohol, Base, and Solvent

Cool to 0°C

Add MDCS Dropwise

Stir and Monitor Reaction

Filter under Inert Atmosphere

Quench with NaHCO₃ (aq)

Extract and Wash

Dry and Concentrate

Purify Product (Distillation/Chromatography)
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Primary Hazards

Control Measures

Anhydrous Methyldichlorosilane

Highly FlammableViolently Reacts with Water CorrosiveToxic by Inhalation

Work in Fume HoodUse Inert Atmosphere Strict Exclusion of Water Wear Appropriate PPE

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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